Cas no 873680-86-5 (1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 873680-86-5
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5438038
• Update Time: 2025-06-29

1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 4-[(5,6-dimethyl-1H-benzimidazol-1-yl)sulfonyl]-2,3-dimethylphenyl methyl ether
• 1H-Benzimidazole, 1-[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-5,6-dimethyl-
• 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C18H20N2O3S/c1-11-8-15-16(9-12(11)2)20(10-19-15)24(21,22)18-7-6-17(23-5)13(3)14(18)4/h6-10H,1-5H3
• InChI Key： PAVHDGPNOXXLSK-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(OC)C(C)=C2C)(=O)=O)C2=CC(C)=C(C)C=C2N=1

Additional information on 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

Introduction to 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 873680-86-5)

1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 873680-86-5, represents a unique structural motif that combines a benzodiazole core with a sulfonyl group attached to a dimethyl-substituted methoxybenzene ring. The presence of multiple aromatic and heterocyclic systems in its molecular architecture suggests potential interactions with biological targets, making it a subject of considerable interest for drug discovery and development.

The benzodiazole moiety is well-known for its role in the synthesis of anxiolytics, sedatives, and muscle relaxants. The structural modification of benzodiazole derivatives has been extensively explored to enhance pharmacological activity while minimizing side effects. In the case of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole, the introduction of the sulfonyl group at the 4-position of the methoxy-substituted benzene ring introduces additional electronic and steric features that could influence its biological properties. This compound may exhibit distinct binding affinities and selectivity profiles compared to classical benzodiazole derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The dimethyl substitution at the 2 and 3 positions of the benzene ring likely enhances hydrophobic interactions with biological targets, while the methoxy group contributes to hydrogen bonding capabilities. These features make 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The sulfonylation reaction is particularly critical, as it determines the regioselectivity and efficiency of the overall synthetic route. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthesis of complex aromatic systems like those found in this compound.

In vitro studies have begun to explore the potential pharmacological activities of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole. Initial screening assays suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The sulfonyl group has been shown to modulate enzyme activity in various therapeutic contexts, making it an attractive pharmacophore for drug design. Further investigations are needed to elucidate its mechanism of action and assess its potential as a lead compound for novel therapeutic agents.

The benzodiazole scaffold is also known for its ability to interact with sigma receptors in addition to traditional GABA-A receptors. This dual interaction profile could provide a basis for developing compounds with enhanced therapeutic efficacy or reduced side effects compared to existing benzodiazolones. The structural features of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole may confer such properties, making it a valuable scaffold for medicinal chemists.

Recent publications have highlighted the importance of sulfonamide derivatives in drug discovery due to their diverse biological activities. The sulfonyl group in this compound not only contributes to its structural complexity but also enhances its potential pharmacological properties. Sulfonamides have been successfully incorporated into various therapeutic classes, including antibiotics, antivirals, and anti-inflammatory agents. The unique combination of structural elements in 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole positions it as a promising candidate for further exploration.

The development of novel benzodiazole derivatives also necessitates thorough safety evaluations to ensure their clinical suitability. Preclinical studies are essential to assess toxicity profiles and pharmacokinetic parameters before moving into human trials. The dimethyl substituents at the 2 and 3 positions may influence metabolic stability and bioavailability, factors that must be carefully considered during drug development.

Computational modeling has played a pivotal role in understanding the interactions between this compound and potential biological targets. Molecular dynamics simulations can provide insights into how 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole binds to proteins or enzymes at an atomic level. These studies can guide medicinal chemists in optimizing lead structures by identifying key interactions and potential modifications.

The pharmaceutical industry continues to invest heavily in developing next-generation benzodiazole derivatives due to their therapeutic potential. Innovations in synthetic methodologies have enabled the rapid generation of novel compounds with tailored pharmacological properties. As research progresses，the full therapeutic spectrum of compounds like 1-(4-methoxy-2，3-dimethylbenzenesulfonyl)-5，6-dimethyl-lH-l，3-benzodiazole will likely become more apparent，opening new avenues for treating neurological disorders。